2-Amino-5-(aminooxy)pentanoic acid
Cat. No. B8660377
M. Wt: 148.16 g/mol
InChI Key: GFOZTGXHZSBIOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05710324
Procedure details
Mix 5-[3-(carbethoxyaminooxy)-propyl]-hydantoin (2.45 g, 10 mmol), barium hydroxide octahydrate (18.15 g, 10 mmol) and water (55 mL). Reflux for 12 hours, remove the white solid by filtration, extract the filter cake with boiling water (25 ml) and finally wash with hot water (25 mL). Combine the filtrate and washings, treat with ammonium carbonate (5.7 g) and heat with stirring. Filter off the barium carbonate, wash the filter cake with hot water and evaporate the filtrate and washings in vacuo to give 2-amino-5-aminooxy-pentanoic acid.
Name
5-[3-(carbethoxyaminooxy)-propyl]-hydantoin
Quantity
2.45 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([NH:6][O:7][CH2:8][CH2:9][CH2:10][CH:11]1[NH:15]C(=O)N[C:12]1=[O:17])(OCC)=O.[OH2:18].O.O.O.O.O.O.O.[OH-].[Ba+2].[OH-]>O>[NH2:15][CH:11]([CH2:10][CH2:9][CH2:8][O:7][NH2:6])[C:12]([OH:17])=[O:18] |f:1.2.3.4.5.6.7.8.9.10.11|
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Inputs
Step One
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Name
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5-[3-(carbethoxyaminooxy)-propyl]-hydantoin
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Quantity
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2.45 g
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Type
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reactant
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|
Smiles
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C(=O)(OCC)NOCCCC1C(NC(N1)=O)=O
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Name
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|
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Quantity
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18.15 g
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Type
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reactant
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Smiles
|
O.O.O.O.O.O.O.O.[OH-].[Ba+2].[OH-]
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Name
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|
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Quantity
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55 mL
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Type
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solvent
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Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Reflux for 12 hours
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Duration
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12 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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remove the white solid
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FILTRATION
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Type
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FILTRATION
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|
Details
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by filtration
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract the filter cake with boiling water (25 ml)
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WASH
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Type
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WASH
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Details
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finally wash with hot water (25 mL)
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ADDITION
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Type
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ADDITION
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Details
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Combine the filtrate and washings, treat with ammonium carbonate (5.7 g)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heat
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FILTRATION
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Type
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FILTRATION
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|
Details
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Filter off the barium carbonate
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WASH
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Type
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WASH
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|
Details
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wash the filter cake with hot water
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporate the filtrate and washings in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC(C(=O)O)CCCON
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
